Cas no 1601807-19-5 (1-iodo-2-methyl-2-(2-methylpropoxy)propane)

• Product Name: 1-iodo-2-methyl-2-(2-methylpropoxy)propane
• CAS No: 1601807-19-5
• MF: C₈H₁₇IO
• MW: 256.124455213547
• CID: 6491736
• PubChem ID: 114772805
• Update Time: 2025-07-20

1-iodo-2-methyl-2-(2-methylpropoxy)propane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-methyl-2-(2-methylpropoxy)propane
• Propane, 1-iodo-2-methyl-2-(2-methylpropoxy)-

• Inchi： 1S/C8H17IO/c1-7(2)5-10-8(3,4)6-9/h7H,5-6H2,1-4H3
• InChI Key： WZCQRRWPJUXMCW-UHFFFAOYSA-N
• SMILES： C(I)C(C)(OCC(C)C)C

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 209.1±23.0 °C(Predicted)

Additional information on 1-iodo-2-methyl-2-(2-methylpropoxy)propane

Research Brief on 1-iodo-2-methyl-2-(2-methylpropoxy)propane (CAS: 1601807-19-5) in Chemical Biology and Pharmaceutical Applications

1-iodo-2-methyl-2-(2-methylpropoxy)propane (CAS: 1601807-19-5) is a specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique iodine-substituted alkyl ether structure, has shown potential in various applications, including drug synthesis, chemical probes, and as an intermediate in the development of novel therapeutic agents. Recent studies have explored its reactivity, stability, and utility in medicinal chemistry, making it a subject of significant interest for researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-iodo-2-methyl-2-(2-methylpropoxy)propane as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to undergo efficient nucleophilic substitution reactions, making it a versatile building block for the development of PPI modulators. The research team reported a high yield (85-90%) in the synthesis of target molecules, underscoring the compound's utility in complex organic transformations.

Another notable application of 1-iodo-2-methyl-2-(2-methylpropoxy)propane was reported in a 2024 ACS Chemical Biology article, where it was used as a chemical probe to study enzyme mechanisms. The iodine moiety in the compound allowed for selective radiolabeling, enabling researchers to track its interaction with target enzymes in real-time. This approach provided valuable insights into enzyme kinetics and inhibition, paving the way for the design of more effective enzyme inhibitors.

Recent advancements in synthetic methodology have also explored the stability and handling of 1-iodo-2-methyl-2-(2-methylpropoxy)propane. A 2023 Organic Process Research & Development study demonstrated that the compound exhibits excellent stability under ambient conditions, with minimal degradation observed over a 6-month period. This finding is particularly relevant for industrial-scale applications, where long-term storage and handling are critical considerations.

Looking ahead, the potential of 1-iodo-2-methyl-2-(2-methylpropoxy)propane in drug discovery and chemical biology remains largely untapped. Ongoing research is focused on expanding its applications in targeted drug delivery systems and as a scaffold for the development of novel bioactive molecules. With its unique chemical properties and demonstrated versatility, this compound is poised to play a significant role in advancing pharmaceutical and chemical biology research.